Cas no 61546-64-3 (Carbamic acid, (5-bromo-2-pyridinyl)-, 1-methylethyl ester)

Carbamic acid, (5-bromo-2-pyridinyl)-, 1-methylethyl ester structure
61546-64-3 structure
Product Name:Carbamic acid, (5-bromo-2-pyridinyl)-, 1-methylethyl ester
CAS No:61546-64-3
MF:C9H11BrN2O2
MW:259.099841356277
CID:475382
PubChem ID:21522721
Update Time:2025-04-19

Carbamic acid, (5-bromo-2-pyridinyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (5-bromo-2-pyridinyl)-, 1-methylethyl ester
    • propan-2-yl N-(5-bromopyridin-2-yl)carbamate
    • Propan-2-yl (5-bromopyridin-2-yl)carbamate
    • AKOS014899981
    • 61546-64-3
    • DTXSID60615538
    • SCHEMBL11840192
    • Inchi: 1S/C9H11BrN2O2/c1-6(2)14-9(13)12-8-4-3-7(10)5-11-8/h3-6H,1-2H3,(H,11,12,13)
    • InChI Key: AZSLFUGIJPUVCH-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)NC(=O)OC(C)C

Computed Properties

  • Exact Mass: 258.00043
  • Monoisotopic Mass: 258.00039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 51.22
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